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Compound of Interest

Compound Name: 21-Dehydro Budesonide-d8-1

Cat. No.: B1281438 Get Quote

Version: 1.0

Introduction
This document provides a detailed standard operating procedure (SOP) for the preparation,

storage, and handling of a stock solution of 21-Dehydro Budesonide-d8-1. This deuterated

analog of a Budesonide impurity is primarily utilized as an internal standard in analytical

methodologies, such as liquid chromatography-mass spectrometry (LC-MS) or gas

chromatography-mass spectrometry (GC-MS), for the quantitative analysis of Budesonide and

its related substances in various biological and pharmaceutical matrices. Adherence to this

protocol is crucial for ensuring the accuracy, precision, and reliability of experimental results.

Physicochemical Properties
A summary of the key physicochemical properties of 21-Dehydro Budesonide-d8-1 is

presented in the table below. This information is critical for the proper handling and preparation

of the stock solution.
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Property Value Reference

Chemical Name

(11β,16α)-16,17-[(Butylidene-

d8)bis(oxy)]-11-hydroxy-3,20-

dioxopregna-1,4-dien-21-al

[1][2]

Molecular Formula C₂₅H₂₄D₈O₆ [1][3][4]

Molecular Weight 436.57 g/mol [1][3][4]

Appearance White to Light Yellow Solid [5]

Solubility
Slightly soluble in DMSO and

Methanol.
[5]

Stability

Hygroscopic. Stable under

recommended storage

conditions.

[5][6][7]

Storage Temperature
-20°C, under an inert

atmosphere.
[5][8]

Health and Safety Precautions
Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses with side shields, and chemical-resistant gloves (e.g., nitrile), when handling

21-Dehydro Budesonide-d8-1 and its solutions.

Handling: Handle the compound in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhalation of dust particles. Avoid contact with skin and eyes. In case of

contact, rinse thoroughly with water.

Disposal: Dispose of all waste materials, including empty vials, used pipette tips, and solvent

waste, in accordance with local, state, and federal regulations for chemical waste.

Experimental Protocol: Preparation of a 1 mg/mL
Stock Solution
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This protocol details the steps for preparing a 1 mg/mL stock solution of 21-Dehydro
Budesonide-d8-1 in methanol. The concentration can be adjusted as per specific experimental

requirements.

4.1. Materials and Equipment

21-Dehydro Budesonide-d8-1 (neat solid)

Methanol (HPLC or LC-MS grade)

Dimethyl sulfoxide (DMSO, optional, for initial solubilization)

Analytical balance (readable to at least 0.01 mg)

Calibrated micropipettes and sterile, filtered pipette tips

Volumetric flask (e.g., 1 mL or 5 mL, Class A)

Amber glass vials with PTFE-lined screw caps for storage

Vortex mixer

Ultrasonic bath

4.2. Procedure

Equilibration: Allow the vial containing 21-Dehydro Budesonide-d8-1 to equilibrate to room

temperature for at least 30 minutes before opening to prevent condensation of moisture, as

the compound is hygroscopic[5][6].

Weighing: Accurately weigh a precise amount of 21-Dehydro Budesonide-d8-1 (e.g., 1 mg)

using an analytical balance. Transfer the weighed solid into a clean, appropriately sized

volumetric flask.

Solubilization:

Add a small volume of the chosen solvent (e.g., methanol) to the volumetric flask,

approximately 50-70% of the final volume.
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If solubility is a concern, a small amount of DMSO can be used to initially dissolve the

compound, followed by dilution with methanol. However, ensure the final concentration of

DMSO is compatible with the intended analytical method.

Dissolution: Cap the flask and gently swirl to dissolve the solid. Use a vortex mixer for a few

seconds to ensure thorough mixing. If necessary, place the flask in an ultrasonic bath for 5-

10 minutes to aid dissolution.

Dilution to Final Volume: Once the solid is completely dissolved, add the solvent to the

volumetric flask up to the calibration mark.

Homogenization: Cap the flask securely and invert it several times (at least 10-15 times) to

ensure the solution is homogeneous.

Aliquoting and Storage:

Transfer the stock solution into amber glass vials to protect it from light.

Label each vial clearly with the compound name, concentration, solvent, preparation date,

and initials of the preparer.

Store the stock solution at -20°C[5][8].

Quality Control
Purity Check: The purity of the stock solution should be verified, especially for long-term use.

This can be done by injecting a sample into an LC-MS or HPLC-UV system and checking for

any degradation products or impurities.

Concentration Verification: The concentration of the stock solution can be verified by

comparing its response to a freshly prepared standard of a known concentration.

Visualization of the Experimental Workflow
The following diagram illustrates the key steps in the preparation of the 21-Dehydro
Budesonide-d8-1 stock solution.
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Workflow for preparing the stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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